Cas no 5773-80-8 (6-Bromo-2-napthoic Acid)

• Product Name: 6-Bromo-2-napthoic Acid
• CAS No: 5773-80-8
• MF: C₁₁H₇BrO₂
• MW: 251.076082468033
• MDL: MFCD01075720
• CID: 46171
• PubChem ID: 4549852
• Update Time: 2025-06-10

6-Bromo-2-napthoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-naphthoic acid
• 6-BROMO-2-NAPHTHALENE CARBOXYLIC ACID
• 6-Bromo-2-napthoic Acid
• 6-bromonaphthalene-2-carboxylic acid
• 2-Naphthoicacid, 6-bromo- (6CI,7CI,8CI)
• (6-Bromonaphthalen-2-yl)acetic acid
• 6-Bromo-2-naphthylacetic acid
• 6-Bromo-2-naphthalenecarboxylic Acid
• 2-Naphthalenecarboxylic acid, 6-bromo-
• 6-Bromo-2-naphtholic aicd
• 6-bromanylnaphthalene-2-carboxylic acid
• PubChem9466
• 6-Bromo-2-naphthoicAcid
• KSC269G5D
• NPMCAVBMOTZUPD-UHFFFAOYSA-N
• 6-BROMO-2-NAPHTHOLIC ACID
• SBB03
• EN300-84719
• A831576
• B3823
• SY008220
• AC-1312
• A869600
• AMY8818
• 6-Bromo-naphthalene-2-carboxylic acid
• FT-0620975
• 6-Bromo-2-naphthoic acid, AldrichCPR
• F13882
• SCHEMBL203205
• AS-10945
• 5773-80-8
• CS-W009021
• AKOS015892556
• 6-BROMO-2-NAPHTHIOC ACID
• Z1251345401
• DTXSID90404154
• Q-100664
• MFCD01075720
• DB-029230
• (6-Bromonaphthalen-2-yl)acetic Acid; 6-Bromo-2-naphthalenecarboxylic Acid; 6-Bromo-2-naphthylacetic Acid

• MDL： MFCD01075720
• Inchi： 1S/C11H7BrO2/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h1-6H,(H,13,14)
• InChI Key： NPMCAVBMOTZUPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(=O)O)=CC=C2C=1
• BRN： 2328940

Computed Properties

• Exact Mass: 249.96300
• Monoisotopic Mass: 249.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.6
• Melting Point: 294-295 ºC
• Boiling Point: 387.3°C at 760 mmHg
• Flash Point: 188℃
• Refractive Index: 1.69
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 3.30050
• Solubility: Not determined

6-Bromo-2-napthoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-Bromo-2-napthoic Acid

Introduction to 6-Bromo-2-naphthoic Acid (CAS No. 5773-80-8)

6-Bromo-2-naphthoic Acid, with the chemical formula C₁₀H₆BrNO₂, is a brominated derivative of naphthoic acid. This compound has garnered significant attention in the field of pharmaceutical and organic chemistry due to its versatile applications and structural properties. As a key intermediate, it plays a crucial role in the synthesis of various biologically active molecules, making it a subject of extensive research and industrial interest.

The molecular structure of 6-Bromo-2-naphthoic Acid features a naphthalene core substituted with a bromine atom at the 6-position and a carboxylic acid group at the 2-position. This unique arrangement imparts distinct reactivity and functionality, enabling its use in diverse chemical transformations. The presence of the bromine atom enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules.

In recent years, 6-Bromo-2-naphthoic Acid has been extensively studied for its potential applications in drug discovery. Its aromatic system and functional groups make it an attractive scaffold for designing novel therapeutic agents. For instance, researchers have explored its derivatives as intermediates in the synthesis of anti-inflammatory and anticancer compounds. The bromine atom serves as a handle for further functionalization, allowing chemists to introduce additional moieties that can modulate biological activity.

One notable area of research involving 6-Bromo-2-naphthoic Acid is its role in developing small-molecule inhibitors targeting specific enzymes involved in disease pathways. The naphthoic acid moiety is known to interact with enzymes through hydrophobic and electrostatic interactions, making it an ideal candidate for designing potent inhibitors. Recent studies have demonstrated its utility in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses.

The synthesis of 6-Bromo-2-naphthoic Acid typically involves bromination of 2-naphthoic acid using brominating agents such as N-bromosuccinimide (NBS). This reaction proceeds under controlled conditions to ensure high selectivity and yield. The resulting compound can then be further modified through various chemical methods, including esterification, amidation, and alkylation, to produce a wide range of derivatives with tailored properties.

The pharmaceutical industry has shown particular interest in 6-Bromo-2-naphthoic Acid due to its potential as a precursor for drug candidates. Its structural features allow for the design of molecules with enhanced solubility, bioavailability, and target specificity. For example, derivatives of this compound have been investigated as potential treatments for neurological disorders, where precise molecular interactions are critical for efficacy.

Moreover, 6-Bromo-2-naphthoic Acid finds applications beyond pharmaceuticals in materials science and agrochemicals. Its ability to undergo cross-coupling reactions makes it valuable for synthesizing polymers with specialized properties. In agrochemicals, derivatives of this compound have been explored as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests.

The environmental impact of using 6-Bromo-2-naphthoic Acid is also a subject of consideration. While it offers numerous synthetic advantages, proper handling and disposal are essential to minimize any potential ecological risks. Researchers are continuously working on green chemistry approaches to improve the sustainability of its synthesis and application.

In conclusion, 6-Bromo-2-naphthoic Acid (CAS No. 5773-80-8) is a versatile compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research progresses, new applications and derivatives of this compound are likely to emerge, further solidifying its importance in modern chemistry.